Cas no 1806738-40-8 (Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806738-40-8
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829358
• Update Time: 2025-05-23

Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-6(17-9(10,11)12)3-5(8(15)16-2)13-7(4)14/h3H,1-2H3,(H,13,14)
• InChI Key： VIZZHWWRQVSFGW-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)NC(C=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate: A Comprehensive Overview

Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806738-40-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and agrochemistry. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various industries. The molecule consists of a pyridine ring substituted with a hydroxyl group at position 2, a methyl group at position 3, a trifluoromethoxy group at position 4, and a methyl ester at position 6. These substituents contribute to its distinctive chemical properties and reactivity.

The pyridine ring serves as the central framework of the molecule, providing aromatic stability and influencing the electronic properties of the compound. The hydroxyl group at position 2 introduces hydrophilicity and can participate in hydrogen bonding, which is crucial for its solubility and interaction with biological systems. The methyl group at position 3 adds steric bulk, potentially affecting the molecule's conformation and reactivity. The trifluoromethoxy group at position 4 is highly electron-withdrawing due to the presence of three fluorine atoms, which significantly impacts the electronic environment of the pyridine ring and enhances the compound's stability and bioactivity. Finally, the methyl ester at position 6 contributes to the molecule's lipophilicity, facilitating its absorption and distribution in biological systems.

Recent studies have highlighted the potential of Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate as a lead compound in drug discovery. Its structure resembles certain pharmacophores associated with kinase inhibitors and receptor modulators, making it a promising candidate for further exploration in medicinal chemistry. For instance, researchers have investigated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemistry. The trifluoromethoxy group is known to confer resistance to certain herbicides, making this compound a valuable asset in the development of crop protection agents. Recent advancements in agricultural chemistry have focused on optimizing the synthesis of such compounds to enhance their efficacy while minimizing environmental impact.

The synthesis of Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions. Recent research has emphasized the use of green chemistry principles to improve the efficiency and sustainability of this synthesis. For example, microwave-assisted reactions have been employed to accelerate key steps while reducing energy consumption.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety and sustainability. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, with intermediates being mineralized into carbon dioxide and water. However, further research is needed to evaluate its persistence in different environmental compartments such as soil and water.

In conclusion, Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806738-40-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it an attractive target for both academic research and industrial development. As ongoing studies continue to unravel its potential, this compound is poised to play a significant role in advancing innovations in medicine and agriculture.